3-Chloro-1H-pyrazolo[3,4-b]quinoxaline
Overview
Description
3-Chloro-1H-pyrazolo[3,4-b]quinoxaline is a chemical compound with the IUPAC name 3-chloro-2H-pyrazolo [4,3-b]quinoxaline . It is a member of the 1H-Pyrazolo[3,4-b]quinolines family, which are three-membered azaheterocyclic systems composed of a pyrazole-and-quinoline fragment .
Synthesis Analysis
The synthesis of 1H-Pyrazolo[3,4-b]quinolines, which includes this compound, has been researched for over 100 years . The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis . A microwave-assisted reductive cyclization reaction using triphenylphosphine as a reducing agent has also been investigated .Molecular Structure Analysis
The parent structure of 1H-Pyrazolo[3,4-b]quinolines can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties . The structure of this compound specifically includes a chlorine atom at the 3-position .Chemical Reactions Analysis
In the reaction mixture, only traces of two 1H-pyrazolo[3,4-b]quinolines were found . The reaction process in the reactor takes 25 minutes with moderate yields (30–38%) .Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Derivatives : Derivatives of 3-Chloro-1H-pyrazolo[3,4-b]quinoxaline, such as 3-(D-erythro-glycerol-1-yl)-1H-pyrazolo[3,4-b]quinoxaline, have been synthesized. The effects of different substitutions on the chemical shift of protons in these compounds have been studied using 1H NMR techniques (Sallam et al., 2000).
1,3-Dipolar Cycloaddition Reactions : 1,3-Dipolar cycloaddition reactions have been utilized to synthesize pyridazino[3,4‐b]quinoxalines and pyrazolo[3,4‐b]quinoxaline derivatives (Kim et al., 1990).
Formation of Novel Tetracyclic Ring Systems : Reactions involving 2-chloro-3-(3-chloro-1H-pyrazol-5-yl)quinoxaline with aldehydes resulted in the formation of a new pyrazolo[2′,3′:3,4][1,3]oxazino[5,6-b]quinoxaline system, demonstrating the potential for creating novel ring structures (Banekovich et al., 2003).
Biological Applications and Properties
Antifungal Activity : Novel 1H-pyrazolo[3,4-b]quinoxalines, also known as flavazoles, have shown antifungal activity, indicating their potential use in developing antifungal agents (Kurasawa et al., 1986).
Antimicrobial Properties : Pyrazolo[3,4-b]quinoline derivatives exhibit antimicrobial activity, making them candidates for further exploration as antimicrobial agents (El-Sayed & Aboul‐Enein, 2001).
Photophysical Properties : Studies have been conducted on the fluorescence behavior and photophysical properties of various derivatives of 1H-Pyrazolo[3,4-b]quinoline and 1H-Pyrazolo[3,4-b]quinoxaline. This research provides insights into their potential use in optoelectronic applications, such as organic light-emitting diodes and photovoltaics (Mac et al., 2007).
Over a Century of Research and Synthesis
- Historical Overview and Applications : A comprehensive review of over 100 years of research on the synthesis, photophysical, and biological properties of 1H-pyrazolo[3,4-b]quinolines has been provided. This includes methods of synthesis and potential applications as fluorescent sensors and biologically active compounds (Danel et al., 2022).
Future Directions
properties
IUPAC Name |
3-chloro-2H-pyrazolo[4,3-b]quinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClN4/c10-8-7-9(14-13-8)12-6-4-2-1-3-5(6)11-7/h1-4H,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHSHUHWQXKLQIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC3=C(NN=C3N=C2C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10424879 | |
Record name | 3-Chloro-2H-pyrazolo[3,4-b]quinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10424879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
160315-07-1 | |
Record name | 3-Chloro-2H-pyrazolo[3,4-b]quinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10424879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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